Cas no 927829-35-4 (2,4-Pentanedione, 1-(4-fluorophenyl)-)

• Product Name: 2,4-Pentanedione, 1-(4-fluorophenyl)-
• CAS No: 927829-35-4
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 1975614
• PubChem ID: 57447744
• Update Time: 2025-04-21

2,4-Pentanedione, 1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1-(4-fluorophenyl)-
• SCHEMBL2208662
• 927829-35-4
• 1-(4-fluorophenyl)pentane-2,4-dione
• MFCD16303851
• SY392306

• Inchi： 1S/C11H11FO2/c1-8(13)6-11(14)7-9-2-4-10(12)5-3-9/h2-5H,6-7H2,1H3
• InChI Key： RWBLCCVJWXXBOW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(CC(C)=O)=O

Computed Properties

• Exact Mass: 194.07430775Da
• Monoisotopic Mass: 194.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų